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Compound of Interest

Compound Name: Azido-PEG3-CH2CO2Me

Cat. No.: B1666430

For researchers, scientists, and professionals in drug development, understanding the
fundamental properties of chemical compounds is paramount. This guide provides the core
physicochemical data for Azido-PEG3-CH2CO2Me, a heterobifunctional linker commonly
utilized in bioconjugation and drug delivery applications.

Physicochemical Data

The essential quantitative data for Azido-PEG3-CH2CO2Me is summarized below. This
information is critical for experimental design, reaction stoichiometry, and analytical
characterization.

Property Value

Molecular Formula CoH17N30s[1][2][3]

Molecular Weight 247.25 g/mol [1] (often cited as 247.3 g/mol [4])
CAS Number 1253389-31-9

Structural and Chemical Information

Azido-PEG3-CH2CO2Me is a PEG derivative containing a terminal azide group and a methyl
ester. The azide group allows for "click chemistry" reactions, such as the copper-catalyzed
azide-alkyne cycloaddition (CUAAC) or the strain-promoted alkyne-azide cycloaddition
(SPAAC), enabling covalent conjugation to molecules bearing an alkyne group. The methyl
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ester can be hydrolyzed to a carboxylic acid for further functionalization, such as amide bond
formation with primary amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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